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Compound of Interest

Compound Name: Isopropyl 2-methoxyacetate

Cat. No.: B189238

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for Isopropyl
2-methoxyacetate (CAS No. 17640-21-0), also known as propan-2-yl 2-methoxyacetate. The
information is compiled from various safety data sheets and chemical databases to assist
researchers, scientists, and drug development professionals in the safe handling, storage, and

use of this compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Isopropyl 2-methoxyacetate is
presented below. This data is essential for understanding the substance's behavior under
various experimental and storage conditions.
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Property Value Source(s)
Molecular Formula C6H1203 [1112113114]
Molecular Weight 132.16 g/mol [1][3]
Appearance Colorless to pale yellow liquid [3]

Density 0.95 - 0.959 g/cm3 [1112]
Boiling Point 160°C at 760 mmHg [2]

Flash Point 49.9°C [2]

Vapor Pressure

2.44 mmHg at 25°C

[2]

Refractive Index

1.39 - 1.398

[1](2]

Solubility

Soluble in organic solvents;

low solubility in water.

[3]

Purity

Typically available in purities of
95% to 98%.

[1]5]

Hazard Identification and Classification

Isopropyl 2-methoxyacetate is classified as a hazardous substance. The following table

summarizes its hazard classification according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

o H226: Flammable liquid and
Flammable liquids 3

vapour.[1][6]
Lo H315: Causes skin irritation.[1]
Skin irritation 2
[6]
. L H319: Causes serious eye
Serious eye irritation 2A

irritation.[1][6]

Specific target organ toxicity — H335: May cause respiratory

single exposure (respirator 3
g P (resp Y irritation.[1][6]

tract irritation)

GHS Pictograms:
e GHSO02 (Flame): Indicates a fire hazard.

o GHSO07 (Exclamation Mark): Indicates that it may cause irritation (skin and eye), skin
sensitization, respiratory irritation, or is harmful if swallowed.

Signal Word: Warning[1][6]

Toxicological Information

Detailed quantitative toxicological data, such as LD50 and LC50 values for Isopropyl 2-
methoxyacetate, are not readily available in the public domain. However, the hazard
classification indicates potential for adverse health effects upon exposure.

Routes of Exposure: Inhalation, eye contact, skin contact, and ingestion.[1]
Symptoms of Exposure:

» Skin Contact: May cause inflammation characterized by itching, scaling, reddening,
blistering, pain, or dryness.[1]

o Eye Contact: May result in redness, pain, or severe eye damage.[1]
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e Inhalation: May cause irritation of the lungs and respiratory system.[1]

 Ingestion: While specific data is unavailable, ingestion of similar compounds can cause
irritation of the mouth, throat, and digestive tract, as well as central nervous system
depression.

Experimental Protocols

While specific experimental reports for Isopropyl 2-methoxyacetate were not found, this
section outlines the detailed methodologies for key experiments that are typically conducted to
determine the hazard classifications.

Skin Irritation Test (Based on OECD Guideline 439)

This in vitro test determines the potential of a substance to cause skin irritation. It utilizes a
reconstructed human epidermis model.

Methodology:

o Tissue Preparation: Reconstructed human epidermis tissues are conditioned in a
maintenance medium.

o Test Substance Application: The test substance is applied topically to the surface of the
tissues. A positive control (e.g., Sodium Dodecyl Sulphate) and a negative control (e.g.,
Phosphate Buffered Saline) are run in parallel.

o Exposure and Incubation: The tissues are exposed to the substance for a defined period
(e.g., 15-60 minutes) and then rinsed. This is followed by a post-incubation period (e.g., 42
hours) to allow for the development of cytotoxic effects.

 Viability Assessment (MTT Assay):

o Tissues are incubated with MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) solution.

o Viable cells metabolize the MTT into a blue formazan salt.

o The formazan is extracted using a solvent (e.g., isopropanol).
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o The optical density of the extract is measured using a spectrophotometer.

o Data Interpretation: The viability of the treated tissues is expressed as a percentage relative
to the negative control. A substance is classified as an irritant if the mean tissue viability is
below a certain threshold (e.g., < 50%).

Eye Irritation Test (Based on OECD Guideline 492)

This in vitro test assesses the potential of a substance to cause serious eye damage or eye
irritation using a reconstructed human cornea-like epithelium model.

Methodology:

o Tissue Preparation: Reconstructed human cornea-like epithelial tissues are pre-incubated in
a maintenance medium.

o Test Substance Application: The liquid test substance (or a solution/suspension for solids) is
applied to the epithelial surface. Positive and negative controls are used concurrently.

o Exposure and Rinsing: Tissues are exposed for a specified duration (e.g., 30 minutes for
liquids), after which the test substance is thoroughly rinsed off.

o Post-Incubation: Tissues are transferred to fresh medium and incubated for a post-exposure
period to allow for the expression of cellular damage.

 Viability Assessment (MTT Assay): Similar to the skin irritation test, cell viability is determined
by measuring the reduction of MTT to formazan.

o Data Interpretation: A substance is identified as an eye irritant if the mean tissue viability falls
below a defined threshold (e.g., < 60%).

Handling, Storage, and First Aid
Safe Handling and Storage
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Aspect Recommendation Source(s)

o Use only in a well-ventilated
Ventilation [1]
area.

] ) Wear protective gloves,
Personal Protective Equipment

rotective clothing, and 1
(PPE) P 9 (4

eye/face protection.

Wash hands thoroughly after
] handling. Do not eat, drink, or
Hygiene ) ) [7]
smoke when using this

product.

Keep away from heat, sparks,
open flames, and other ignition
- sources. No smoking. Use
Ignition Sources _ [1][6]
non-sparking tools and take
precautionary measures

against static discharge.

Store in a tightly-closed
N container in a cool, dry, and
Storage Conditions ) [1]
well-ventilated place. Store

locked up.

First Aid Measures
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Exposure Route

First Aid Procedure

Source(s)

Inhalation

Remove person to fresh air
and keep comfortable for
breathing. If you feel unwell,

get medical attention.

Skin Contact

Take off immediately all
contaminated clothing. Rinse
skin with water or shower. If
skin irritation occurs, get
medical advice/attention. Wash
contaminated clothing before

reuse.

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Do NOT induce vomiting.
Rinse mouth with water. Never

Ingestion give anything by mouth to an
unconscious person. Get
medical aid immediately.

Visualizations

GHS Hazard Communication Workflow

The following diagram illustrates the logical workflow for communicating the hazards of

Isopropyl 2-methoxyacetate according to the Globally Harmonized System.
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Hazard Classification

S:Rzzéizg%!flﬁﬁggzﬁ)re Skin Irritation Flammable Liquid Serious Eye Irritation
(Category 3) (Category 2) (Category 3) (Category 2A)
GHSO07 (Exclamatign Mark) GHSO02 (Flame)

[Label Elements

Pictograms ¢

Signal Word: Warning

v

Hazard Statements
(H226, H315, H319, H335)

Precautionary Statements
(P210, P261, P280, P305+P351+P338, etc.)
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Start: New Experiment
with Isopropyl 2-methoxyacetate

4. Implement Control Measures

Control Hierarch#

Engineering Controls 5. Review and Monitor
(Fume Hood) Effectiveness

Administrative Controls End: Safe Operating Procedure
(SOPs, Training) Established

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
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Route of Exposure

Immediate Actions

»| Inhalation

P Move to Fresh Air
>

Skin Contact

\

Exposure to
Isopropyl 2-methoxyacetate

Remove Contaminated Clothing
& Rinse Skin with Water

\

Eye Contact

#- Ingestion

Rinse Eyes with Water
(Remove Contacts if Possible)

If symptoms persist

If irritation persists

\

Seek Medical Attention

If irritation persists

Immediately

A

>
- Rinse Mouth
(Do NOT Induce Vomiting)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Isopropyl 2-Methoxyacetate
Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189238#isopropyl-2-methoxyacetate-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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